Cas no 1361878-99-0 (3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine)

• Product name: 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361878-99-0
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4931483

3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-7-6(4-13)5(3-12)1-2-14-7/h1-2H,4,13H2
• InChI Key： OVVRDDJNNKESTA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C#N)C=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 71.9
• XLogP3: 0.9

Additional information on 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine

3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine: A Promising Compound in Medicinal Chemistry

3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361878-99-0) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine.

The molecular structure of 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine is composed of a pyridine ring substituted with an aminomethyl group at the 3-position, a cyano group at the 4-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The aminomethyl group can participate in hydrogen bonding and other interactions, while the cyano and trifluoromethoxy groups contribute to the molecule's electronic and steric characteristics.

In terms of chemical synthesis, 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine can be prepared through various routes. One common method involves the reaction of 2-trifluoromethoxypyridine with an appropriate nitrile precursor, followed by reduction to form the aminomethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The biological activity of 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine has been extensively studied in recent years. One of its most notable applications is as a potential therapeutic agent for neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine a promising candidate for treating conditions such as depression, anxiety, and Parkinson's disease.

Beyond its neurological applications, 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine has also demonstrated potential in cancer research. Studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer. This makes 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine an attractive lead compound for further drug development efforts.

In addition to its direct therapeutic effects, 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine has also been explored as a tool for chemical biology studies. Its unique structure allows it to serve as a scaffold for designing more complex molecules with tailored biological activities. For example, researchers have used this compound as a starting point to develop potent inhibitors of specific enzymes or receptors, which can be used to probe cellular processes and identify novel drug targets.

The safety profile of 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine is another important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its pharmacokinetics and potential interactions with other drugs or biological systems.

In conclusion, 3-(Aminomethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361878-99-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it holds promise for contributing to the treatment of various diseases and disorders.